Cas no 51362-29-9 (3-Pyridineacetic acid, 6-phenoxy-)

3-Pyridineacetic acid, 6-phenoxy- structure
51362-29-9 structure
Product Name:3-Pyridineacetic acid, 6-phenoxy-
CAS No:51362-29-9
MF:C13H11NO3
MW:229.231343507767
CID:362451
PubChem ID:13239571
Update Time:2025-04-19

3-Pyridineacetic acid, 6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineacetic acid, 6-phenoxy-
    • 2-(6-phenoxypyridin-3-yl)acetic acid
    • (6-Phenoxypyridin-3-yl)acetic acid
    • DTXSID10531178
    • 51362-29-9
    • SCHEMBL7452934
    • Inchi: 1S/C13H11NO3/c15-13(16)8-10-6-7-12(14-9-10)17-11-4-2-1-3-5-11/h1-7,9H,8H2,(H,15,16)
    • InChI Key: HPZAEYCUESYMMS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CN=1)CC(=O)O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd